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Introduction
ML471 is a potent antimalarial compound that exhibits significant activity against multiple life

stages of Plasmodium falciparum, including the sexual stage gametocytes responsible for

transmission from human to mosquito.[1][2][3][4][5] Understanding the efficacy of compounds

like ML471 against gametocytes is crucial for the development of transmission-blocking drugs,

a key strategy in malaria eradication efforts. These application notes provide detailed

methodologies for assessing the gametocytocidal activity of ML471.

Mechanism of Action
ML471 functions as a reaction hijacking inhibitor of the P. falciparum cytoplasmic tyrosine tRNA

synthetase (PfTyrRS).[1][2][5][6] The PfTyrRS enzyme mistakenly recognizes ML471 as a

substrate and catalyzes its conjugation to tyrosine. This forms a stable and tightly-bound Tyr-

ML471 adduct that inhibits the enzyme's normal function, leading to the cessation of protein

synthesis and subsequent parasite death.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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